3-Amino-4,4-dimethyloxan-2-one;hydrochloride

• IUPAC Name: 3-amino-4,4-dimethyloxan-2-one;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-7(2)3-4-10-6(9)5(7)8;/h5H,3-4,8H2,1-2H3;1H
• InChI Key: CZAYSHUIGBOAJA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOC(=O)C1N)C.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol

Description

Molecular Structure Analysis

The molecular structure of 3-Amino-4,4-dimethyloxan-2-one;hydrochloride consists of 7 carbon atoms, 14 hydrogen atoms, 1 nitrogen atom, 2 oxygen atoms, and 1 chlorine atom. The exact structure visualization was not found in the search results.

Scientific Research Applications

Synthesis and Molecular Structure Analysis

Research on compounds structurally related to 3-Amino-4,4-dimethyloxan-2-one hydrochloride often involves their synthesis and detailed analysis of molecular structures. For instance, the synthesis and spectral properties of quaternary ammonium derivatives have been studied to understand their molecular structures and reactions with other compounds. These analyses typically employ techniques such as FTIR, Raman, and NMR spectroscopy, alongside Density Functional Theory (DFT) calculations to confirm the molecular structure and understand the electronic properties of these compounds (Kowalczyk, 2008).

Chemical Stability and Functionalization of Surfaces

The stability and functionalization of surfaces using aminosilanes, which are related to the compound , have been a significant area of research. Studies have addressed the challenges associated with the loss of surface functionality when aminosilanes are used to functionalize silica surfaces, especially in aqueous media. This research is critical for applications in materials science and engineering, where surface modification plays a vital role in developing new materials with specific properties (Smith & Chen, 2008).

Development of New Materials and Catalysts

Research has also focused on the synthesis of new materials and catalysts using derivatives of 3-Amino-4,4-dimethyloxan-2-one hydrochloride. For example, the design and synthesis of Schiff's bases from amino acids and aldehydes have been explored for their potential as green corrosion inhibitors for metals. These studies contribute to the development of environmentally friendly materials that can protect metals from corrosion, highlighting the compound's utility in creating sustainable solutions (Gupta et al., 2016).

Pharmaceutical Applications

While avoiding specifics on drug use, dosage, and side effects, it's worth noting that research into related compounds often explores their potential pharmaceutical applications. This includes the synthesis of novel compounds for evaluation as drug candidates, with a focus on their biological activity and potential therapeutic benefits. The development of nonpeptide agonists for specific receptors is an example of how these compounds contribute to advancing drug discovery and development processes (Croston et al., 2002).

Mechanism of Action

While the mechanism of action for 3-Amino-4,4-dimethyloxan-2-one;hydrochloride is not explicitly stated in the search results, related compounds like 3-amino-4,4-dimethyl lithocholic acid derivatives have been shown to activate SHP1. These compounds bind to a central allosteric pocket and stabilize the active conformation of SHP1.